![molecular formula C23H25N3O6 B2767555 6-(4-methoxybenzyl)-4-(3,4,5-trimethoxyphenyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione CAS No. 946270-72-0](/img/structure/B2767555.png)
6-(4-methoxybenzyl)-4-(3,4,5-trimethoxyphenyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione
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Description
6-(4-methoxybenzyl)-4-(3,4,5-trimethoxyphenyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a useful research compound. Its molecular formula is C23H25N3O6 and its molecular weight is 439.468. The purity is usually 95%.
BenchChem offers high-quality 6-(4-methoxybenzyl)-4-(3,4,5-trimethoxyphenyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(4-methoxybenzyl)-4-(3,4,5-trimethoxyphenyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
The chemical compound and its analogs have been a focus of synthesis and characterization efforts due to their potential in various applications. For instance, a study by Abu‐Hashem et al. (2020) elaborates on the synthesis of novel heterocyclic compounds derived from visnagenone and khellinone, showcasing anti-inflammatory and analgesic properties. This research indicates the broader interest in developing new chemical entities based on pyrimidine derivatives for therapeutic applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Optical Properties and Material Science Applications
In the realm of materials science, Shettigar et al. (2009) investigated the third-order nonlinear optical properties of novel styryl dyes based on pyrimidine derivatives, utilizing the Z-scan technique. The study suggests these compounds as promising materials for nonlinear optical applications due to their effective two-photon absorption cross-section, highlighting the versatility of pyrimidine derivatives in developing optical materials (Shettigar, Umesh, Poornesh, Manjunatha, & Asiri, 2009).
Pharmaceutical Research
In pharmaceutical research, the design and synthesis of pyrimidine derivatives, including the compound of interest, often aim at discovering new therapeutic agents. For example, studies on pyrimidine-annelated heterocycles and their synthesis methods reveal potential antibacterial, anti-HIV, and urease inhibition activities. These findings underscore the significance of pyrimidine derivatives in developing new drugs with diverse pharmacological activities (Majumdar, Das, Kundu, & Bandyopadhyay, 2001).
properties
IUPAC Name |
6-[(4-methoxyphenyl)methyl]-4-(3,4,5-trimethoxyphenyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O6/c1-29-15-7-5-13(6-8-15)11-26-12-16-19(22(26)27)20(25-23(28)24-16)14-9-17(30-2)21(32-4)18(10-14)31-3/h5-10,20H,11-12H2,1-4H3,(H2,24,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYGLAVYPBGRKFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CN2CC3=C(C2=O)C(NC(=O)N3)C4=CC(=C(C(=C4)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-methoxybenzyl)-4-(3,4,5-trimethoxyphenyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione |
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